Cinerin II
Cinerin II
Cinerin II is a member of pyrethrins and a methyl ester.
Brand Name:
Vulcanchem
CAS No.:
121-20-0
VCID:
VC20807312
InChI:
InChI=1S/C21H28O5/c1-7-8-9-14-13(3)17(11-16(14)22)26-20(24)18-15(21(18,4)5)10-12(2)19(23)25-6/h7-8,10,15,17-18H,9,11H2,1-6H3/b8-7-,12-10+/t15-,17+,18+/m1/s1
SMILES:
CC=CCC1=C(C(CC1=O)OC(=O)C2C(C2(C)C)C=C(C)C(=O)OC)C
Molecular Formula:
C21H28O5
Molecular Weight:
360.4 g/mol
Cinerin II
CAS No.: 121-20-0
Cat. No.: VC20807312
Molecular Formula: C21H28O5
Molecular Weight: 360.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cinerin II is a member of pyrethrins and a methyl ester. |
|---|---|
| CAS No. | 121-20-0 |
| Molecular Formula | C21H28O5 |
| Molecular Weight | 360.4 g/mol |
| IUPAC Name | [(1S)-3-[(Z)-but-2-enyl]-2-methyl-4-oxocyclopent-2-en-1-yl] (1R,3R)-3-[(E)-3-methoxy-2-methyl-3-oxoprop-1-enyl]-2,2-dimethylcyclopropane-1-carboxylate |
| Standard InChI | InChI=1S/C21H28O5/c1-7-8-9-14-13(3)17(11-16(14)22)26-20(24)18-15(21(18,4)5)10-12(2)19(23)25-6/h7-8,10,15,17-18H,9,11H2,1-6H3/b8-7-,12-10+/t15-,17+,18+/m1/s1 |
| Standard InChI Key | SHCRDCOTRILILT-WOBDGSLYSA-N |
| Isomeric SMILES | C/C=C\CC1=C([C@H](CC1=O)OC(=O)[C@@H]2[C@H](C2(C)C)/C=C(\C)/C(=O)OC)C |
| SMILES | CC=CCC1=C(C(CC1=O)OC(=O)C2C(C2(C)C)C=C(C)C(=O)OC)C |
| Canonical SMILES | CC=CCC1=C(C(CC1=O)OC(=O)C2C(C2(C)C)C=C(C)C(=O)OC)C |
| Colorform | Viscous liquid |
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